Cas no 2248327-11-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate
• CAS No: 2248327-11-7
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 6010725
• PubChem ID: 165867601
• Update Time: 2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate
• 2248327-11-7
• EN300-6525728

• Inchi： 1S/C16H10N4O4/c1-19-13-9(8-18-19)6-7-17-12(13)16(23)24-20-14(21)10-4-2-3-5-11(10)15(20)22/h2-8H,1H3
• InChI Key： VMGVUXWHVXUUDH-UHFFFAOYSA-N
• SMILES： O(C(C1C2=C(C=CN=1)C=NN2C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.07020481g/mol
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate (CAS No. 2248327-11-7): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate (CAS No. 2248327-11-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This unique molecule combines the structural features of isoindole and pyrazolopyridine moieties, making it a promising candidate for various applications in drug discovery and development.

The compound's molecular structure features a 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate core linked to a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group. This combination creates a versatile scaffold that has shown potential in targeting specific biological pathways. Researchers have been particularly interested in its application as a kinase inhibitor template, with several studies exploring its potential in oncology research.

Recent advancements in small molecule drug discovery have highlighted the importance of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate. The pharmaceutical industry's growing focus on targeted therapies has increased demand for such specialized heterocyclic compounds. Market analysis shows a steady rise in the synthesis and application of similar molecular frameworks, particularly in the development of novel cancer treatments and anti-inflammatory agents.

The compound's physicochemical properties make it particularly interesting for medicinal chemistry applications. With a molecular weight of 336.29 g/mol and multiple hydrogen bond acceptors, it demonstrates favorable characteristics for drug-like molecules. Researchers have noted its potential for good membrane permeability, a crucial factor in oral bioavailability - one of the most searched topics in current pharmaceutical research according to recent search engine data.

In synthetic chemistry, CAS 2248327-11-7 represents an important intermediate for constructing more complex molecular architectures. Its synthesis typically involves multi-step organic reactions, with careful control of reaction conditions to achieve optimal yields. The growing interest in green chemistry has led to increased searches for "eco-friendly synthesis of heterocyclic compounds," making this aspect particularly relevant to current research trends.

From a commercial perspective, the demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. The global market for such specialized intermediates is projected to grow significantly in the coming years, driven by the expanding pipeline of small molecule therapeutics.

Quality control and analytical characterization of 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate derivatives remain critical areas of focus. Advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy are essential for ensuring the purity and identity of this compound. These analytical methods are among the most frequently searched terms in conjunction with pharmaceutical intermediates, reflecting their importance in the field.

The compound's potential applications extend beyond pharmaceuticals. Recent studies have explored its use in materials science, particularly in the development of organic electronic materials. This aligns with the growing interest in "organic semiconductors" and "molecular electronics," which have seen a surge in search volume over the past year.

Storage and handling of CAS 2248327-11-7 require standard laboratory precautions. While not classified as hazardous under current regulations, proper storage conditions (typically room temperature in a dry environment) are recommended to maintain stability. This information addresses common queries from researchers about compound storage conditions.

Intellectual property considerations surrounding 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate are important for potential commercial applications. Patent landscape analysis reveals growing interest in this chemical space, with several applications filed in recent years covering various derivatives and their therapeutic uses.

Future research directions for this compound class include structure-activity relationship studies and further exploration of its pharmacological potential. The increasing availability of computational chemistry tools has enabled more efficient exploration of these molecules, addressing the growing researcher interest in "in silico drug design" and "molecular docking studies."

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylate (CAS No. 2248327-11-7) represents a valuable chemical entity with diverse potential applications. Its unique structural features and promising biological activity profile make it a compound of significant interest in contemporary medicinal chemistry and drug discovery research.